N-[2-(tert-butylthio)ethyl]-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C21H27NOS2/c1-16-5-11-19(12-6-16)24-15-17-7-9-18(10-8-17)20(23)22-13-14-25-21(2,3)4/h5-12H,13-15H2,1-4H3,(H,22,23)
• InChI Key: VZQJNALIVPPCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NCCSC(C)(C)C
• Molecular Formula: C21H27NOS2
• Molecular Weight: 373.6 g/mol

Description

“N-[2-(tert-butylthio)ethyl]-4-{[(4-methylphenyl)thio]methyl}benzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a carboxamide), which is often found in pharmaceuticals and can interact with biological systems in various ways. The compound also contains sulfur atoms, which are part of thioether groups. Thioethers are known for their stability and are commonly found in various biologically active compounds.

Synthesis Analysis

While I don’t have the specific synthesis for this compound, a common method for synthesizing similar compounds involves the reaction of an appropriate amine with a carboxylic acid or its derivative in the presence of a coupling agent. The thioether groups could potentially be introduced via a nucleophilic substitution reaction involving a suitable alkyl halide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group and two thioether groups. The benzamide group is planar due to the conjugation of the amide group with the benzene ring. The thioether groups could potentially introduce some steric hindrance and affect the overall conformation of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzamide and thioether groups. The carbonyl group in the benzamide could potentially undergo reactions typical of amides, such as hydrolysis. The sulfur atoms in the thioether groups could potentially be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar groups like the amide could increase its solubility in polar solvents. The aromatic ring and the sulfur atoms could potentially contribute to its stability.

Safety and Hazards

Without specific data, it’s hard to provide accurate safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions. Direct contact, inhalation, or ingestion should be avoided until specific safety data is available.

Future Directions

Future research on this compound could involve exploring its potential biological activities, given the known activities of many benzamide and thioether-containing compounds. Studies could also look at optimizing its synthesis and investigating its reactivity and physical properties in more detail.